Cas no 439687-69-1 (SSR 149415)

• Product Name: SSR 149415
• CAS No: 439687-69-1
• MF: C₃₀H₃₂ClN₃O₈S
• MW: 630.108386039734
• CID: 833873
• Update Time: 2025-10-28

SSR 149415 Chemical and Physical Properties

Names and Identifiers

• Nelivaptan
• (2S,4R)-1-[(3R)-5-chloro-1-(2,4-dimethoxyphenyl)sulfonyl-3-(2-methoxyphenyl)-2-oxoindol-3-yl]-4-hydroxy-N,N-dimethylpyrrolidine-2-carboxamide
• R 149415
• SSR 149415
• SSR 149415(Nelivaptan)
• DSSTox_CID_27358
• DSSTox_GSID_47358
• DSSTox_RID_82294
• Nelivaptan [INN]
• SR-149415
• SSR-149415
• Tox21_300240
• UNII-3TY57MQ4OA
• (2S,4R)-1-[(3R)-5-Chloro-1-[(2,4-dimethoxyphenyl)sulfonyl]-2,3-dihydro-3-(2-methoxyphenyl)-2-oxo-1H-indol-3-yl]-4-hydroxy-N,N-dimethyl-2-pyrrolidinecarboxamide

• Inchi： 1S/C30H32ClN3O8S/c1-32(2)28(36)24-15-19(35)17-33(24)30(21-8-6-7-9-25(21)41-4)22-14-18(31)10-12-23(22)34(29(30)37)43(38,39)27-13-11-20(40-3)16-26(27)42-5/h6-14,16,19,24,35H,15,17H2,1-5H3/t19-,24+,30+/m1/s1
• InChI Key： NJXZWIIMWNEOGJ-WEWKHQNJSA-N
• SMILES： ClC1C=CC2=C(C=1)[C@@](C1C=CC=CC=1OC)(C(N2S(C1C=CC(=CC=1OC)OC)(=O)=O)=O)N1C[C@@H](C[C@H]1C(N(C)C)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 43
• Rotatable Bond Count: 9

Experimental Properties

• Density: 1.414±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.5E-4 g/L) (25 ºC),
• PSA: 134.30000
• LogP: 3.95200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on SSR 149415

Recent Advances in the Study of SSR 149415 (CAS: 439687-69-1): A Selective Vasopressin V1b Receptor Antagonist

SSR 149415 (CAS: 439687-69-1) is a selective vasopressin V1b receptor antagonist that has garnered significant attention in recent years due to its potential therapeutic applications in stress-related disorders, including anxiety and depression. This research brief aims to provide an overview of the latest findings related to SSR 149415, focusing on its pharmacological properties, mechanism of action, and clinical relevance. The compound's unique selectivity for the V1b receptor subtype makes it a promising candidate for modulating the hypothalamic-pituitary-adrenal (HPA) axis, which plays a critical role in stress responses.

Recent studies have elucidated the molecular interactions between SSR 149415 and the V1b receptor. Structural analyses using X-ray crystallography and molecular docking simulations have revealed key binding motifs, including hydrogen bonding with residues in the receptor's transmembrane domains. These findings provide a foundation for the rational design of next-generation V1b antagonists with improved efficacy and reduced off-target effects. Additionally, preclinical studies in rodent models have demonstrated SSR 149415's ability to attenuate stress-induced behaviors, such as excessive grooming and social withdrawal, further supporting its potential as a therapeutic agent.

Clinical trials involving SSR 149415 have yielded mixed but promising results. A Phase IIa study conducted in patients with generalized anxiety disorder (GAD) reported a significant reduction in anxiety symptoms compared to placebo, particularly in individuals with high baseline stress levels. However, challenges related to bioavailability and pharmacokinetic variability have been noted, prompting ongoing research into optimized formulations. Recent advancements in prodrug design and nanoparticle-based delivery systems may address these limitations, enhancing the compound's therapeutic index.

Beyond its applications in psychiatry, SSR 149415 has shown potential in other medical domains. For instance, emerging evidence suggests its utility in mitigating the adverse effects of chronic stress on metabolic health, including insulin resistance and obesity. Animal studies have indicated that V1b receptor blockade can normalize glucose homeostasis and reduce visceral fat accumulation, opening new avenues for treating stress-related metabolic disorders. Furthermore, exploratory research in oncology has proposed that SSR 149415 may modulate tumor microenvironments by reducing stress-induced immunosuppression, though these findings remain preliminary.

In conclusion, SSR 149415 (CAS: 439687-69-1) represents a versatile tool for investigating the role of vasopressin signaling in stress-related pathologies. While clinical translation faces hurdles, ongoing research continues to refine its pharmacological profile and expand its therapeutic potential. Future directions include the development of dual-target antagonists and personalized dosing strategies to maximize patient outcomes. This compound exemplifies the intersection of chemical biology and translational medicine, offering insights that may reshape treatment paradigms for stress-associated conditions.